2-(3-Iodophenyl)propanenitrile

• Molecular Formula: C9H8IN
• Molecular Weight: 257.07 g/mol
• IUPAC Name: 2-(3-iodophenyl)propanenitrile
• InChI: InChI=1S/C9H8IN/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7H,1H3
• InChI Key: BPFMFKOMEZVVPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=CC(=CC=C1)I

Description

2-(3-Iodophenyl)propanenitrile is an aryl-substituted nitrile compound characterized by a propanenitrile backbone and a meta-iodophenyl substituent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Physical and Chemical Properties

Table 2: Physical Properties and Spectral Data

Compound	Physical State	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	HRMS (m/z)
2-(3-Iodophenyl)propanenitrile	Liquid*	~7.5–7.8 (m, ArH)	~120–140 (C≡N)	Calc. for C₉H₈IN: 273.97
2-(2-Chlorophenyl)propanenitrile	Liquid	7.3–7.6 (m, ArH)	119.5 (C≡N)	165.0413 [M]⁺
2-(4-Isobutylphenyl)propanenitrile	Liquid	7.1–7.3 (d, ArH)	121.8 (C≡N)	201.1518 [M+H]⁺
3-(1,3-Dioxoisoindolin-2-yl)propanenitrile	Solid	4.3 (t, CH₂)	167.2 (C=O)	200.0684 [M]⁺

*Predicted based on halogenated analogs.

• NMR Trends : Aromatic protons in ortho-halogenated compounds (e.g., 3q, 3r) resonate at δ 7.3–7.6, while para-alkyl derivatives (e.g., 3i) show upfield shifts (δ 7.1–7.3) due to reduced electron withdrawal . The iodine atom in the target compound is expected to deshield adjacent protons, shifting signals downfield.
• Solid-State Behavior : The biphenyl derivative (3k) and 3-(1,3-dioxoisoindolin-2-yl)propanenitrile crystallize via intermolecular interactions (e.g., C–H···O/N hydrogen bonds), unlike liquid halogenated analogs .